2-Fluoro-1-(methoxymethoxy)-3-methylbenzene
Overview
Description
“2-Fluoro-1-(methoxymethoxy)-3-methylbenzene” is a chemical compound with the molecular formula C9H11FO2 . It is a liquid in its physical form .
Molecular Structure Analysis
The molecular structure of “2-Fluoro-1-(methoxymethoxy)-3-methylbenzene” consists of a benzene ring with a fluoro group at the 2nd position, a methoxymethoxy group at the 1st position, and a methyl group at the 3rd position . The molecular weight of this compound is 170.18 g/mol .Physical And Chemical Properties Analysis
“2-Fluoro-1-(methoxymethoxy)-3-methylbenzene” is a liquid in its physical form . It has a molecular weight of 170.18 g/mol .Scientific Research Applications
- Scientific Field: Affinity Chromatography and Enzyme Immobilization
- Application Summary : “2-Fluoro-1-methylpyridinium-toluene-4-sulfonate” is used to activate hydroxyl groups of Trisacryl GF-2000, a synthetic, nonionic, hydrophilic synthetic gel . The activated gel can be used to couple a variety of amino or thiol carrying ligands .
- Methods of Application : The activation process is carried out under mild conditions . A thiol group containing enzyme, B-galactosidase was facilely coupled to the activated gel with good retention of activity . Antigens such as human IgG can also be directly coupled to the activated gel for use in immunoaffinity chromatography .
- Results or Outcomes : The activated groups have long half-life in aqueous medium . Low molecular weight ligands, such as gentamicin, were coupled to carboxy-terminal gels and they were used for affinity supports for purifying anti-gentamicin antibodies .
- Scientific Field: Metal-Organic Frameworks (MOFs)
- Application Summary : “2-Fluoro-1,3,5-benzene-tricarboxylic acid” has been used as a linker to create new metal-organic frameworks (MOFs), which are porous materials with potential applications in gas storage and separation, catalysis, sensing, and drug delivery .
- Methods of Application : The synthesis of these MOFs involves the use of 2-fluoro-1,3,5-benzene-tricarboxylic acid as a linker. Even slight variations in the synthesis conditions, such as temperature or the molar ratio of metal to linker, can lead to different MOF structures .
- Results or Outcomes : The use of this linker has led to the creation of three new MOF structures: UHM-31, UHM-32, and UHM-33 . UHM-31 is isostructural to the well-known MOF, HKUST-1 .
Safety And Hazards
properties
IUPAC Name |
2-fluoro-1-(methoxymethoxy)-3-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FO2/c1-7-4-3-5-8(9(7)10)12-6-11-2/h3-5H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFKNHMMIQXHNBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCOC)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-1-(methoxymethoxy)-3-methylbenzene | |
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